Cas no 61671-87-2 (Uridine, 5-fluoro-3'-O-methyl-)

• Product Name: Uridine, 5-fluoro-3'-O-methyl-
• CAS No: 61671-87-2
• MF: C₁₀H₁₃FN₂O₆
• MW: 276.218426465988
• CID: 1628492
• Update Time: 2024-09-12

Uridine, 5-fluoro-3'-O-methyl- Chemical and Physical Properties

Names and Identifiers

• Uridine, 5-fluoro-3'-O-methyl-
• 3'-O-Methyl-5-fluorouridine
• Uridine, 5-fluoro-3'-O-methyl- (9CI)

• Inchi： 1S/C10H13FN2O6/c1-18-7-5(3-14)19-9(6(7)15)13-2-4(11)8(16)12-10(13)17/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m1/s1
• InChI Key： DALMKDGFCIHGIQ-JXOAFFINSA-N
• SMILES： OC[C@H]1O[C@@H](N2C=C(F)C(=O)NC2=O)[C@H](O)[C@@H]1OC

Computed Properties

• Exact Mass: 276.07579
• Monoisotopic Mass: 276.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 108A^2

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• PSA: 108.33
• pka: 7.63±0.10(Predicted)